Cas no 921122-86-3 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 921122-86-3
• MF: C₁₄H₁₀N₄O₅S
• MW: 346.318001270294
• CID: 6150747
• PubChem ID: 4390407
• Update Time: 2025-06-28

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide
• 921122-86-3
• F1374-0449
• AKOS024607860
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C14H10N4O5S/c1-22-9-4-2-8(3-5-9)13-16-17-14(23-13)15-12(19)10-6-7-11(24-10)18(20)21/h2-7H,1H3,(H,15,17,19)
• InChI Key： SGWYTEAPYSAXJN-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(NC1=NN=C(C2C=CC(=CC=2)OC)O1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.03719061g/mol
• Monoisotopic Mass: 346.03719061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 151Ų

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide

Professional Introduction to N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 921122-86-3)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 921122-86-3, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a N-(4-methoxyphenyl) moiety, an 1,3,4-oxadiazol ring system, and a 5-nitrothiophene core suggests potential biological activities that are currently under extensive investigation.

The structural design of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide is meticulously crafted to explore interactions with biological targets. The 1,3,4-oxadiazole ring is known for its role in enhancing binding affinity and metabolic stability in drug molecules. This heterocyclic scaffold is frequently incorporated into pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. In contrast, the 5-nitrothiophene component introduces a nitro group, which can serve as a pharmacophore for various biological effects, including anti-inflammatory and antimicrobial properties.

The addition of the N-(4-methoxyphenyl) group further enriches the compound's potential pharmacological profile. The methoxy substituent on the phenyl ring can influence electronic properties and solubility, making it an attractive feature for drug design. This particular arrangement of functional groups within the molecule allows for selective interactions with biological systems, which is crucial for developing effective therapeutic agents.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes are five-membered heterocyclic compounds containing sulfur and have been extensively studied for their applications in pharmaceuticals, agrochemicals, and materials science. The nitro group in the thiophene ring of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide adds another layer of complexity, enabling further functionalization and potential modulation of biological responses.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations are commonly utilized in the preparation of such intricate molecules.

The pharmacological evaluation of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide has revealed promising results in preclinical studies. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. The combination of the 1,3,4-oxadiazole, 5-nitrothiophene, and N-(4-methoxyphenyl) moieties appears to synergize effectively to produce these effects.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential. Efforts are being made to improve solubility, bioavailability, and metabolic stability through structural modifications. These modifications aim to ensure that the compound can reach its target sites effectively within the body and maintain its activity over an extended period.

The development of novel drug candidates like N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-5-nitrothiophene-2-carboxamide relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how different structural modifications will affect biological activity before conducting costly wet-lab experiments. Such high-throughput virtual screening methods have significantly accelerated the drug discovery process in recent years.

In conclusion, N-5-(4-methoxyphenyl)-1,3,4 oxadiazol - 2 - yl - 5 - nitrothiophene - 2 - carboxamide (CAS No. 92112286) represents a promising lead compound in pharmaceutical research with significant potential for further development into therapeutic agents. Its unique structural features make it an attractive candidate for exploring new treatment modalities across multiple disease areas.